Cas no 2680871-49-0 (5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid)

• Product Name: 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid
• CAS No: 2680871-49-0
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• CID: 5635726
• PubChem ID: 165937488
• Update Time: 2025-06-15

5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680871-49-0
• 5-phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid
• EN300-28289961
• 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid

• Inchi： 1S/C13H8F3NO4/c14-13(15,16)12(20)17-8-6-9(21-10(8)11(18)19)7-4-2-1-3-5-7/h1-6H,(H,17,20)(H,18,19)
• InChI Key： PUQWAIJVKYIRPY-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)OC(C2C=CC=CC=2)=C1)=O)(F)F

Computed Properties

• Exact Mass: 299.04054222g/mol
• Monoisotopic Mass: 299.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid

Introduction to 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid (CAS No. 2680871-49-0)

5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid, identified by its unique CAS No. 2680871-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of a trifluoroacetamide moiety in its structure introduces unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The furan ring in this molecule serves as a privileged scaffold in medicinal chemistry, enabling facile functionalization at multiple positions. The combination of the phenyl group and the trifluoroacetamide moiety enhances the compound's potential as a pharmacophore, influencing both its solubility and binding affinity to biological targets. Recent advancements in computational chemistry have highlighted the importance of such structural features in optimizing drug-like properties, including metabolic stability and cell permeability.

In the context of modern drug discovery, 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid has been explored as a key building block in the synthesis of inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potent activity against enzymes involved in inflammatory responses and metabolic disorders. The trifluoroacetamide group, in particular, has been shown to modulate enzyme kinetics by enhancing binding interactions with active sites, a phenomenon attributed to the electron-withdrawing nature of fluorine atoms.

Recent publications have emphasized the role of furan derivatives in addressing emerging therapeutic challenges, such as antibiotic resistance and neurodegenerative diseases. The structural motif of 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid has been integrated into libraries designed for high-throughput screening (HTS) campaigns. These efforts have yielded promising candidates that exhibit selective inhibition profiles, minimizing off-target effects. The compound's compatibility with modern synthetic methodologies has further facilitated its adoption in multi-step organic transformations.

The chemical synthesis of 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid involves sophisticated strategies that leverage advanced catalytic systems and protecting group tactics. Researchers have employed transition-metal-catalyzed cross-coupling reactions to construct the core furan scaffold, followed by functionalization at the 3-position via nucleophilic substitution or condensation reactions. The introduction of the trifluoroacetamide moiety is typically achieved through reductive amination or amide coupling protocols under mild conditions to preserve sensitive functional groups.

The pharmacological relevance of this compound has been underscored by preclinical studies investigating its interactions with protein targets. Molecular docking simulations have revealed that derivatives of 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid can effectively bind to receptors and enzymes implicated in cancer progression and cardiovascular diseases. Notably, modifications at the phenyl ring have been found to fine-tune binding affinities without compromising bioavailability. These findings align with broader trends in medicinal chemistry where structure-based design is used to enhance therapeutic efficacy.

The synthesis and application of 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid also reflect ongoing efforts to develop sustainable chemical processes. Green chemistry principles have been applied to optimize reaction conditions, reducing waste generation and energy consumption. For example, solvent-free reactions and catalytic recycling methods have been explored to minimize environmental impact while maintaining high yields. Such innovations are critical for ensuring that pharmaceutical intermediates like this one are produced responsibly.

Future directions in the study of 5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid may include exploring its potential as a prodrug or precursor for enzyme activators. The versatility of its molecular framework allows for further derivatization into compounds with enhanced pharmacokinetic properties or targeted delivery systems. Additionally, computational modeling techniques will continue to play a pivotal role in predicting novel analogs with improved biological activity.

In summary,5-Phenyl-3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid (CAS No. 2680871-49-0) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas and highlight the importance of innovative synthetic methodologies in drug development. As research progresses,this compound will likely continue to inspire new discoveries, contributing to the creation of next-generation therapeutics that address unmet medical needs.